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Compound of Interest

Compound Name: 4-(4-Chlorophenoxy)aniline

Cat. No.: B091003

An in-depth technical guide on the safety data sheet (SDS) for 4-(4-Chlorophenoxy)aniline is
provided for researchers, scientists, and drug development professionals.

Chemical Identification

Identifier Value

Chemical Name 4-(4-Chlorophenoxy)aniline

p-Chlorophenoxyaniline, 4-Chloro-4'-

Synonyms aminodiphenyl ether[1]
CAS Number 101-79-1[1][2][3][4]
Molecular Formula C12H10CINO[1][2][3]
Molecular Weight 219.67 g/mol [1][2][3][4]
Structure

INChl=1S/C12H10CINO/c13-9-1-5-11(6-2-9)15-
12-7-3-10(14)4-8-12/h1-8H,14H2[3][4]

SMILES: Nclccec(Oc2cec(Cl)ec2)ccl[3][4]

Physicochemical Properties
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Property Value Source
) Solid, brown crystalline solid[1] ) )
Physical State Sigma-Aldrich, Chem-Impex
[31[4]
Melting Point 99-103 °CJ[3][4], 96-102°C[1] Sigma-Aldrich, Chem-Impex
Flash Point Not applicable[3][4] Sigma-Aldrich
Assay 97%[3][4], = 99% (HPLC)[1] Sigma-Aldrich, Chem-Impex

Hazard Identification and Classification

This substance is classified as hazardous according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

GHS Pictograms:
e Corrosion[3][4]
e Exclamation mark[3][4]

Signal Word: Danger[3][4]
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed[3]

Acute toxicity, oral 4
[41[5]
) S H315: Causes skin irritation[3]
Skin corrosion/irritation 2
[41[5]
) o H317: May cause an allergic
Skin sensitization 1 ] )
skin reaction[2][3][4]
Serious eye damage/eye 1 H318: Causes serious eye
irritation damage[3][4]
Serious eye damage/eye " H319: Causes serious eye
irritation irritation[2][5]
Specific target organ toxicity, 3 H335: May cause respiratory
single exposure irritation[3][4][5]

Precautionary Statements:
A comprehensive list of precautionary statements includes:

e Prevention: P280 (Wear protective gloves/protective clothing/eye protection/face protection)

[2][3][5]-
« Response:

o P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER or doctor/physician if
you feel unwell. Rinse mouth[3][4].

o P302 + P352: IF ON SKIN: Wash with plenty of soap and water[3][4].

o P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician[2][3][4].

Experimental Protocols for Hazard Determination
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While specific experimental reports for 4-(4-Chlorophenoxy)aniline are not publicly available,
the hazard classifications are typically determined using standardized protocols, such as those
established by the Organisation for Economic Co-operation and Development (OECD). The
following are detailed descriptions of the likely methodologies used.

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is designed to classify a substance into a toxicity category based on the mortality
and clinical signs observed in a stepwise procedure with a reduced number of animals.

e Principle: A stepwise procedure is used where a group of animals (typically three) of a single
sex (usually females) is dosed at a defined starting dose level. The outcome of this first step
determines the next step:

o If mortality is observed, the test is repeated with a lower dose.

o If no mortality occurs, a higher dose is used in the next step. This continues until the dose
that causes mortality in a certain proportion of animals is identified, allowing for
classification.

e Animal Species: Typically, young adult female rats are used.

o Dose Administration: The substance is administered in a single dose by gavage using a
stomach tube or a suitable intubation cannula.

» Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days. A necropsy is
performed on all animals at the end of the observation period.

Skin Irritation/Corrosion - OECD Test Guideline 404

This guideline describes a procedure for the assessment of the irritant and/or corrosive
potential of a substance when applied to the skin.

¢ Principle: The substance is applied to a small area of the skin of an experimental animal, and
the degree of irritation is evaluated at specified intervals.
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e Animal Species: The albino rabbit is the preferred species.
e Procedure:
o Asmall area of the animal's back is clipped free of fur.

o Adose of 0.5 g of the solid substance, moistened with a small amount of a suitable
vehicle, is applied to the skin and covered with a gauze patch.

o The patch is left in place for a 4-hour exposure period.

o After removal of the patch, the skin is examined for erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours.

e Scoring: The severity of the skin reactions is scored, and the substance is classified based
on the reversibility and severity of the observed lesions.

Serious Eye Damage/Eye Irritation - OECD Test
Guideline 405

This test evaluates the potential of a substance to cause eye irritation or serious eye damage.

e Principle: A single dose of the substance is applied to the conjunctival sac of one eye of an
experimental animal, with the other eye serving as a control.

e Animal Species: The albino rabbit is the recommended species.

e Procedure:
o 0.1 g of the solid substance is instilled into the conjunctival sac of one eye.
o The eyelids are held together for about one second.

o The eye is examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.

o Evaluation: The degree of eye irritation is scored, and the substance is classified based on
the nature and severity of the ocular lesions and their reversibility.
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Skin Sensitization - OECD Test Guideline 406 (Guinea
Pig Maximisation Test)

This guideline describes a procedure to determine the potential of a substance to cause skin
sensitization (allergic contact dermatitis).

e Principle: The test involves an induction phase to sensitize the animals to the test substance,
followed by a challenge phase to elicit an allergic reaction.

¢ Animal Species: The guinea pig is the animal of choice.
e Procedure:

o Induction Phase: This involves both intradermal injections of the test substance (with and
without an adjuvant to enhance the immune response) and a subsequent topical
application to the same area.

o Rest Period: A 10-14 day rest period follows the induction phase.

o Challenge Phase: A non-irritating concentration of the test substance is applied topically to
a naive area of the skin.

e Assessment: The challenge sites are observed for signs of an allergic reaction (erythema
and edema) at 24 and 48 hours after patch removal. A substance is considered a sensitizer if
a positive response is observed in a specified number of test animals compared to a non-
sensitized control group.

First-Aid Measures
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Exposure Route First-Aid Measures

) Move person into fresh air. If not breathing, give
Inhalation . o o
artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact o
a physician.

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.

Handling and Storage

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.

o Storage: Store at 2-8°C. Keep in a dry area.

Exposure Controls and Personal Protection

» Engineering Controls: Handle in accordance with good industrial hygiene and safety
practice. Use personal protective equipment.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Eyeshields, face shields[3][4].
o Skin Protection: Gloves, complete suit protecting against chemicals[3][4].

o Respiratory Protection: Dust mask type N95 (US) or type P1 (EU EN 143) particle
respirator for nuisance exposures.

Logical Workflow for Safety Assessment
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The following diagram illustrates a logical workflow for the safety assessment and handling of

4-(4-Chlorophenoxy)aniline based on its known hazards.

1. Identification & Physicochemical Properties

Identify Substance:
4-(4-Chlorophenoxy)aniline
CAS: 101-79-1

Leads to

Review Physicochemical Properties:

- Solid
- Melting Point: 99-103 °C

Requires

3. Risk Management & Handling v

- Gloves
- Safety Goggles / Face Shield
- Protective Clothing
- Respirator (if dust is generated)

Required Personal Protective Equipment (PPE):

In case of
exposure

2. Hazard Identification

GHS Classification:
- Acute Oral Toxicity (Cat. 4)
- Skin Irritation (Cat. 2)

- Eye Damage (Cat. 1)
- Skin Sensitization (Cat. 1)
- Respiratory Irritation (Cat. 3)

4. Emergency Procedures

Engineering Controls:
- Use in well-ventilated area
- Local exhaust ventilation

Storage:
- Store at 2-8°C
- Keep container tightly closed
- Store in a dry place

First-Aid Measures:
- Inhalation: Fresh air, consult physician

- Skin: Wash with soap & water
- Eyes: Rinse with water for 15 min, consult physician
- Ingestion: Rinse mouth, consult physician

Spill & Disposal:
- Avoid dust formation

- Sweep up and shovel
- Keep in suitable, closed containers for disposal

Informs
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Caption: Logical workflow for the safety assessment of 4-(4-Chlorophenoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety data sheet (SDS) for 4-(4-
Chlorophenoxy)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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